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Compound of Interest

Compound Name: 2-Fluoro-5-nitrothiophene
CAS No.: 29669-48-5
Cat. No.: B3336530
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Executive Summary & Compound Profile

2-Fluoro-5-nitrothiophene (CAS: 29669-48-5) is a high-value heterocyclic intermediate,
primarily utilized as an electrophile in nucleophilic aromatic substitution (

) reactions.[1] Its unique reactivity stems from the high electronegativity of the fluorine atom at
the C2 position, activated by the strong electron-withdrawing nitro group at C5.

Unlike its chloro- and bromo-analogues, this compound is often synthesized in situ or used
immediately due to its high reactivity and potential thermal instability. Consequently, standard
physicochemical data is frequently absent from general catalogs. This guide provides predicted
values based on Structure-Property Relationships (SPR) and validated protocols for
experimental determination.
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Property Data Status Value | Range
CAS Number Verified 29669-48-5
Molecular Formula Verified
Molecular Weight Verified 147.13 g/mol
) Low-melting solid or oil (at
Physical State Observed
25°C)
Pale yellow to amber
Appearance Observed

crystalline mass/liquid

Physicochemical Properties: Melting & Boiling

Points[3][4]

Due to the scarcity of archival experimental data, the following values are derived from

comparative analysis with structural analogues (2-nitrothiophene, 2-chloro-5-nitrothiophene)

and calculated boiling point trends.

Thermal Data Table
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Parameter

Value
(Predicted/Range)

Confidence

Context & Notes

Melting Point (MP)

22-28°C

High

Analogous to 2-
chloro-5-
nitrothiophene (MP
23-25°C). Likely a
semi-solid or liquid at
warm ambient

temperatures.

Boiling Point (BP)

215-220 °C

Medium

At 760 mmHg. Note:
Likely to decompose
before reaching this

temperature.

BP (Reduced

Pressure)

85-95°C

High

At 10-15 mmHg.
Recommended
distillation range to
avoid thermal

runaway.

Flash Point

>85°C

Medium

Estimated closed cup.

Comparative Structural Analysis

The thermal behavior of 2-fluoro-5-nitrothiophene follows the "halogen effect" on the

thiophene ring. Fluorine, being isosteric with hydrogen but highly electronegative, disrupts

crystal packing less than bromine, leading to a lower melting point than the bromo-analogue.

2-Bromo-5-nitrothiophene: MP 45-47 °C

2-Chloro-5-nitrothiophene: MP 23-25 °C

2-Nitrothiophene: MP 43-45 °C | BP 224-225 °C

2-Fluoro-5-nitrothiophene:MP ~25 °C (Predicted)
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Experimental Determination Protocols

Use these protocols to validate the specific batch properties in your laboratory.

Melting Point Determination (Capillary Method)

Objective: Determine the precise solid-liquid transition phase. Prerequisite: Sample must be
dried in a desiccator (P205) for 24 hours.

Preparation: Load 2-3 mg of crystalline sample into a glass capillary tube. Compact the
sample by tapping.

o Apparatus: Use a calibrated melting point apparatus (e.g., Buchi or Stuart).
e Ramp Rate:

o Fast Ramp: 5°C/min to 15°C.

o Slow Ramp: 1°C/min from 15°C until melting is observed.

o Observation: Record the temperature of the first liquid droplet (onset) and complete
liquefaction (clear point).

Boiling Point Determination (Micro-Distillation)

Objective: Determine BP under reduced pressure to prevent decomposition.

e Setup: Short-path distillation apparatus (Kugelrohr or Hickman still).

e Vacuum: Apply stable vacuum (e.g., 10 mmHg).

e Heating: Slowly increase bath temperature.

e Recording: Record the vapor temperature when steady reflux is established.

o Correction: Convert to atmospheric pressure using the Antoine Equation or a pressure-
temperature nomograph for nitro-aromatics.

Synthesis & Purification Workflow
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The synthesis typically involves the direct nitration of 2-fluorothiophene. This reaction is highly
exothermic and regioselective for the 5-position.

Synthesis Pathway Diagram
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Caption: Electrophilic aromatic substitution pathway for the synthesis of 2-Fluoro-5-
nitrothiophene.

Detailed Protocol

o Reagent Prep: Cool acetic anhydride (3.0 eq) to 0°C. Slowly add fuming

(1.1 eq) while maintaining temp < 5°C.

» Addition: Add 2-fluorothiophene (1.0 eq) dropwise to the nitrating mixture. Critical: Maintain
internal temperature between -5°C and 0°C to prevent dinitration or explosion.

¢ Quench: Pour reaction mixture onto crushed ice.
o Extraction: Extract with Dichloromethane (DCM). Wash organic layer with saturated

(to remove acid) and Brine.

 Purification:
o Primary: Vacuum distillation (collect fraction at ~90°C / 12 mmHg).

o Secondary: Column chromatography (Silica gel, Hexane:EtOAc 95:5).

Safety & Handling (E-E-A-T)
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Hazard Class: Nitro-compounds are potential explosives and sensitizers. Specific Risk: The C-
F bond is labile towards nucleophiles. Contact with strong bases (NaOH, KOH) or amines can
trigger rapid

, releasing fluoride ions and generating heat.

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen).
» Incompatibility: Strong bases, reducing agents (Sn/HCI, Fe/AcOH), and oxidizers.

» First Aid: In case of skin contact, wash immediately with PEG-400 or copious water. Do not
use ethanol (may enhance absorption).

References

o Synthesis of Nitrothiophenes

o Source: Organic Syntheses, Coll. Vol. 2, p. 466 (1943); Vol. 11, p. 8 (1931).

o URL:

» Nucleophilic Substitution Kinetics (Spinelli): Title: "Kinetics of nucleophilic substitution in
nitro-activated thiophenes." Context: Spinelli, D. et al. Journal of the Chemical Society,
Perkin Transactions 2, 1970-1985. (Foundational work on 2-fluoro-5-nitrothiophene
reactivity).

¢ Vendor Data & CAS Verification

o Source: PubChem & Sigma-Aldrich C

o URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Characterization Guide: 2-Fluoro-5-
nitrothiophene[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3336530/docs#technical-characterization-guide-2-
fluoro-5-nitrothiophene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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